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This guide provides a comprehensive analysis of the long-term clinical performance of

Helioseal F Plus, a fluoride-releasing pit and fissure sealant. Its performance is compared with

other dental sealants, supported by data from clinical trials. This document is intended for

researchers, scientists, and dental professionals seeking an objective evaluation of this

product.

Comparative Performance Data
The clinical efficacy of a dental sealant is primarily determined by its retention rate and its

ability to prevent caries. The following tables summarize the long-term clinical performance of

Helioseal F Plus in comparison to its predecessor, Helioseal F, and other commercially

available sealants.

Table 1: Helioseal F Plus vs. Helioseal F - Results from a 3-Year Randomized Clinical Trial
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Performance
Metric

Follow-up
Period

Helioseal F
Plus

Helioseal F
(Control)

Statistical
Significance

Retention Rate

Completely Intact 2 Years 67.7% 67.5%
No significant

difference[1][2]

Completely Intact

+ Minimal Loss
2 Years 85.9% 86.5%

No significant

difference[1][2]

Completely Intact

+ Minimal Loss
3 Years 81.7% 84.3%

No significant

difference[3][4]

Caries

Prevention

Molars free of

non-cavitated

carious lesions

3 Years
91.7% (for all

sealed molars)

91.7% (for all

sealed molars)
Not applicable

Molars free of

carious cavities
3 Years

100% (for all

sealed molars)

100% (for all

sealed molars)
Not applicable

Data sourced from a prospective, two-center, randomized clinical trial with a split-mouth design

involving 92 adolescents.[1][2][3][4]

Table 2: Comparative Performance of Helioseal F (Predecessor to F Plus) with Other Sealants
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Performance
Metric (at 12
months)

Helioseal F
Embrace-
WetBond

Clinpro
Statistical
Significance

Retention Rate

(Total)
73.3% 96.7% 80.0%

p > 0.05 (Not

statistically

significant)[5]

Marginal Integrity 60.0% 83.3% 73.3% Not specified[5]

Marginal

Discoloration

(Lack of)

80.0% 93.3% 76.7% Not specified[5]

This study compared Helioseal F, the predecessor to Helioseal F Plus. The results indicated

that while Embrace-WetBond showed higher percentages for retention, marginal integrity, and

lack of discoloration, the differences were not statistically significant.[5]

Experimental Protocols
The data for Helioseal F Plus presented in Table 1 is derived from a robust clinical trial. The

methodology employed is detailed below.

Study Design: A prospective, 3-year, two-center, randomized clinical trial (RCT) utilizing a split-

mouth design.[3][4]

Study Population: The initial study included 92 adolescents. Follow-ups were conducted at 1

year (N=85), 2 years (N=82), and 3 years (N=76).[3][4]

Procedure:

Tooth Selection: Caries-free permanent molars with deep pits and fissures were selected.

Randomization: In each participant, teeth on one side of the mouth were sealed with

Helioseal F Plus (test) and the contralateral teeth with Helioseal F (control). This split-mouth

design minimizes inter-participant variability.

Application Technique:
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The occlusal surface was cleaned with a bristle brush.

The tooth was isolated using either a rubber dam or cotton rolls.

37% phosphoric acid gel was applied for 15-30 seconds for enamel etching, followed by

rinsing and drying.

The sealant was applied to the pits and fissures.

Light-curing was performed for 10 seconds for Helioseal F Plus and 20 seconds for

Helioseal F using an LED curing light.[4]

The oxygen inhibition layer was removed with a bristle brush.

Evaluation:

Sealant retention and the presence of caries were evaluated at 1 month, 6 months, 1 year,

2 years, and 3 years.

Retention was categorized as completely intact, minimal loss, central retention loss,

almost complete loss, or complete loss.

Statistical Analysis: Kaplan-Meier survival curves, log-rank tests, and a Cox proportional

hazard regression model were used to analyze the data.[3][4]

Mechanism of Action and Experimental Workflow
Helioseal F Plus is a resin-based, light-cured, white-pigmented fissure sealant that contains

fluoride.[6][7] Its primary mechanism of action is to create a physical barrier that seals off pits

and fissures, preventing the ingress of bacteria and food particles.[6] Additionally, the release of

fluoride ions aids in the remineralization of enamel and inhibits the metabolic activity of

cariogenic bacteria.

The following diagram illustrates the typical workflow of a randomized clinical trial for evaluating

dental sealants, as described in the cited studies.
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Phase 1: Trial Setup

Phase 2: Intervention

Phase 3: Follow-up & Evaluation

Phase 4: Data Analysis

Patient Recruitment
(e.g., 92 Adolescents)

Inclusion/Exclusion Criteria
(e.g., Caries-free molars)

Informed Consent

Randomization
(Split-Mouth Design)

Application of
Helioseal F Plus (Test)

Application of
Control Sealant

Baseline Evaluation (0 Months)

Follow-up Evaluations
(1, 6, 12, 24, 36 Months)

Data Collection
(Retention, Caries, etc.)

Statistical Analysis
(Kaplan-Meier, Log-rank test)

Comparative Performance
Assessment

Conclusion & Publication
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Caption: Workflow of a randomized clinical trial for dental sealant evaluation.
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In conclusion, the long-term clinical data indicates that Helioseal F Plus performs equivalently

to its predecessor, Helioseal F, in terms of retention and caries prevention over a three-year

period.[3][4] Both sealants demonstrated high rates of retention and were effective in

preventing carious lesions. When compared to other types of sealants, the predecessor

material, Helioseal F, showed comparable, though not superior, performance in a 12-month

study.[5] The Bis-GMA-free formulation and shorter curing time of Helioseal F Plus offer clinical

advantages.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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